Cas no 1803599-20-3 (2-methyl-3-(trifluoromethyl)piperidine hydrochloride)

• Product Name: 2-methyl-3-(trifluoromethyl)piperidine hydrochloride
• CAS No: 1803599-20-3
• MF: C₇H₁₃ClF₃N
• MW: 203.633031606674
• CID: 4617284
• PubChem ID: 75481289
• Update Time: 2025-05-20

2-methyl-3-(trifluoromethyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-(trifluoromethyl)piperidine hydrochloride
• 2-methyl-3-(trifluoromethyl)piperidine hydrochloride

• Inchi： 1S/C7H12F3N.ClH/c1-5-6(7(8,9)10)3-2-4-11-5;/h5-6,11H,2-4H2,1H3;1H
• InChI Key： SZONPCFCBXLSPV-UHFFFAOYSA-N
• SMILES： N1CCCC(C(F)(F)F)C1C.[H]Cl

Additional information on 2-methyl-3-(trifluoromethyl)piperidine hydrochloride

Comprehensive Overview of 2-methyl-3-(trifluoromethyl)piperidine hydrochloride (CAS No. 1803599-20-3)

The compound 2-methyl-3-(trifluoromethyl)piperidine hydrochloride (CAS No. 1803599-20-3) is a specialized piperidine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and methyl substitution, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential role in drug discovery and material science.

In recent years, the demand for fluorinated compounds like 2-methyl-3-(trifluoromethyl)piperidine hydrochloride has surged, driven by their enhanced metabolic stability and lipophilicity. These properties are critical in the development of next-generation pharmaceuticals, particularly in CNS (Central Nervous System) targeting agents. The CAS No. 1803599-20-3 is often searched in conjunction with terms such as "piperidine derivatives in drug design" and "trifluoromethyl group applications," reflecting its relevance in modern medicinal chemistry.

From a synthetic perspective, 2-methyl-3-(trifluoromethyl)piperidine hydrochloride is synthesized through multi-step organic reactions, often involving reductive amination or cyclization strategies. Its hydrochloride salt form improves solubility, making it more suitable for formulation studies. This aspect is particularly important for researchers investigating oral bioavailability and drug delivery systems, which are trending topics in pharmaceutical forums and academic discussions.

The compound's structural versatility also aligns with current interests in green chemistry and sustainable synthesis. Many users search for "eco-friendly fluorination methods" or "piperidine scaffolds in sustainable chemistry," highlighting the need for environmentally benign approaches to producing such intermediates. Innovations in catalytic fluorination and flow chemistry are now being explored to optimize the synthesis of CAS No. 1803599-20-3.

Beyond pharmaceuticals, 2-methyl-3-(trifluoromethyl)piperidine hydrochloride finds niche applications in agrochemical research, where fluorinated compounds are prized for their pest-resistant properties. Searches like "trifluoromethyl piperidines in crop protection" or "fluorinated agrochemical intermediates" underscore its cross-disciplinary utility. This dual applicability in life sciences and material innovation makes it a compound of enduring interest.

Quality control and analytical characterization of CAS No. 1803599-20-3 are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed, as evidenced by frequent queries like "analytical methods for fluorinated piperidines." These discussions often emphasize the importance of high-purity standards in synthetic chemistry, a key concern for both academic and industrial users.

In summary, 2-methyl-3-(trifluoromethyl)piperidine hydrochloride (CAS No. 1803599-20-3) represents a convergence of structural innovation and practical utility in modern chemistry. Its relevance to drug discovery, sustainable synthesis, and agrochemical development ensures its prominence in scientific literature and industrial applications. As research trends evolve, this compound will likely remain a focal point for advancements in fluorine chemistry and heterocyclic synthesis.